N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(4-ethoxy-2-nitrophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N2O4S/c1-2-19-9-5-6-10(11(8-9)15(17)18)14-13(16)12-4-3-7-20-12/h3-8H,2H2,1H3,(H,14,16)
• InChI Key: NQUGHEMKVNVREP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)C2=CC=CS2)[N+](=O)[O-]
• Molecular Formula: C13H12N2O4S
• Molecular Weight: 292.31 g/mol

Description

N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide, also known as ENTP, is a synthetic compound that has shown potential for use in scientific research.

Mechanism of Action

N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide works by selectively binding to ROS and forming a stable adduct. This adduct emits a fluorescent signal that can be detected and quantified. The binding of N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide to ROS also prevents ROS from damaging cells, which can lead to various diseases.
Biochemical and Physiological Effects:
N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide has been shown to have low toxicity and does not interfere with normal cell functions. It has also been shown to be stable in various biological environments such as blood serum and cell culture media.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide in lab experiments is its high selectivity for ROS. This allows for accurate detection and quantification of ROS levels in cells. However, N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

Future research on N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide could focus on its potential as a therapeutic agent for various diseases. It could also be tested for its ability to detect other reactive species in cells. Additionally, modifications to the N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide structure could be made to improve its solubility and selectivity.

Synthesis Methods

N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide is synthesized by reacting 4-ethoxy-2-nitroaniline with thiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain pure N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide.

Scientific Research Applications

N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide has been shown to have potential as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are known to play a role in various diseases such as cancer, Alzheimer's, and Parkinson's. N-(4-ethoxy-2-nitrophenyl)-2-thiophenecarboxamide has also been tested for its ability to inhibit the growth of cancer cells and has shown promising results.